2-[(3,5-difluorobenzyl)sulfanyl]-6-ethyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide

• IUPAC Name: 2-[(3,5-difluorophenyl)methylsulfanyl]-6-ethylpyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide
• InChI: InChI=1S/C19H15F2N3O2S2/c1-2-24-16-6-4-3-5-15(16)18-17(28(24,25)26)10-22-19(23-18)27-11-12-7-13(20)9-14(21)8-12/h3-10H,2,11H2,1H3
• InChI Key: ULLSGMNJNPDJSV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC4=CC(=CC(=C4)F)F
• Molecular Formula: C19H15F2N3O2S2
• Molecular Weight: 419.5 g/mol

Description

“2-[(3,5-difluorobenzyl)sulfanyl]-6-ethyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide” is a chemical compound with the molecular formula C19H15F2N3O2S2. It has an average mass of 419.468 Da.

Scientific Research Applications

Chemical and Biological Properties

Nitrogen and sulfur-containing heterocycles, such as the chemical , have garnered interest due to their unique structural features that enable a broad spectrum of biological and pharmacological activities. These heterocycles have been explored for their potential in medicinal and pharmaceutical applications, among others. Their unique bioactive behavior, combined with a broad spectrum of activity and lower toxicity towards mammalian cells, makes them candidates for developing novel therapeutic agents (Sharma, Amin, & Kumar, 2020).

Synthetic Methodologies

The synthesis of related compounds has been explored through various methodologies, including rhodium-catalyzed carbene insertions into aromatic C-H bonds of S-aryl sulfoximines, showcasing the versatility and broad substrate scope in creating benzothiazine derivatives. This approach highlights the potential for efficient synthesis of compounds with similar backbones, which can be critical in drug discovery and development (Jeon, Son, Kim, & Lee, 2016).

Anticancer Activity

New compounds within the benzothiazine family have been synthesized and tested for antiproliferative activity, underscoring the potential therapeutic interest of these compounds in the antitumor field. The structural characteristics of these compounds, achieved through specific synthetic pathways, have been linked to their biological activity, showcasing the therapeutic promise of benzothiazine derivatives in cancer treatment (Niewiadomy, Matysiak, & Karpińska, 2011).

Antibacterial Properties

The development of novel heterocyclic compounds containing sulfonamido moieties, based on the structural framework of benzothiazines, has been pursued for their antibacterial properties. These efforts aim to address the growing need for new antibacterial agents amid rising antibiotic resistance, with some compounds showing promising activity against bacterial strains. This highlights the potential of benzothiazine derivatives as a basis for developing new antibacterial therapies (Azab, Youssef, & El-Bordany, 2013).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that this compound could have various biological activities, given the pharmacological activities reported for the 1,2,4-benzothiadiazine-1,1-dioxide ring.